1-cyclopropyl-1H-1,2,4-triazole hydrochloride

• CAS No.: 2680539-82-4
• Molecular Formula: C5H8ClN3
• Molecular Weight: 145.6

Description

1-Cyclopropyl-1H-1,2,4-triazole hydrochloride is a heterocyclic compound that features a triazole ring, which is a five-membered ring containing three nitrogen atoms. This compound is of significant interest due to its potential applications in various fields, including medicinal chemistry and materials science. The presence of the cyclopropyl group adds to its unique chemical properties and potential biological activities.

Preparation Methods

The synthesis of 1-cyclopropyl-1H-1,2,4-triazole hydrochloride typically involves the reaction of cyclopropyl hydrazine with suitable electrophiles. One common method includes the cycloaddition reaction, where reactive cumulenes react with nitrile precursors to form the triazole ring. Another method involves the use of microwave irradiation to facilitate the cyclization process . Industrial production methods often employ these synthetic routes due to their efficiency and scalability.

Chemical Reactions Analysis

1-Cyclopropyl-1H-1,2,4-triazole hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The triazole ring can undergo substitution reactions, where different substituents replace the hydrogen atoms on the ring. Common reagents for these reactions include halogens and alkylating agents.

Cycloaddition: This reaction involves the addition of a compound to the triazole ring, forming a new ring structure.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield triazole N-oxides, while substitution reactions can produce various substituted triazoles.

Scientific Research Applications

1-Cyclopropyl-1H-1,2,4-triazole hydrochloride has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It is explored as a potential therapeutic agent due to its ability to interact with biological targets, such as enzymes and receptors.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-cyclopropyl-1H-1,2,4-triazole hydrochloride involves its interaction with molecular targets, such as enzymes and receptors. The triazole ring can form hydrogen bonds and other interactions with these targets, leading to changes in their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function . The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

1-Cyclopropyl-1H-1,2,4-triazole hydrochloride can be compared with other triazole derivatives, such as:

1,2,4-Triazole: A simpler triazole compound without the cyclopropyl group.

1,3,5-Trisubstituted-1,2,4-triazoles: These compounds have additional substituents on the triazole ring, leading to different chemical and biological properties.

Fluconazole: A well-known antifungal agent that contains a triazole ring.

The uniqueness of 1-cyclopropyl-1H-1,2,4-triazole hydrochloride lies in the presence of the cyclopropyl group, which imparts distinct chemical properties and potential biological activities compared to other triazole derivatives.